Cas no 2176125-01-0 (2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole)

• Product name: 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole
• CAS No: 2176125-01-0
• MF: C₁₂H₁₆N₆O
• MW: 260.29504108429
• CID: 5337204

2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• [3-(triazol-2-yl)azetidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
• 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole

• Inchi： 1S/C12H16N6O/c1-8-11(9(2)16(3)15-8)12(19)17-6-10(7-17)18-13-4-5-14-18/h4-5,10H,6-7H2,1-3H3
• InChI Key： YHVIEJRWXKVDKF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN(C)C=1C)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Topological Polar Surface Area: 68.8
• XLogP3: 0.3

Additional information on 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole

Introduction to 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole (CAS No. 2176125-01-0)

2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit promising properties for drug development. The chemical structure of this compound incorporates multiple functional groups, including a triazole ring, an azetidine ring, and a trimethylpyrazole moiety, which collectively contribute to its complex reactivity and biological interactions.

The CAS No. 2176125-01-0 uniquely identifies this molecule in scientific literature and databases, facilitating precise referencing and research continuity. The presence of the 1,3,5-trimethyl-1H-pyrazole-4-carbonyl group suggests potential applications in the synthesis of more complex derivatives, which are often explored for their pharmacological effects. This moiety is particularly interesting because it can serve as a scaffold for further functionalization, enabling the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of triazole-containing compounds due to their wide-ranging biological activities. Triazoles are known for their ability to interact with various biological targets, including enzymes and receptors, making them valuable candidates for drug discovery. The incorporation of a triazole ring into the structure of 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole enhances its potential as a lead compound for medicinal chemistry investigations.

The azetidine ring in this compound adds another layer of complexity, contributing to its unique chemical properties. Azetidine derivatives have been studied for their potential applications in pharmaceuticals due to their ability to mimic certain natural products and bioactive molecules. The combination of the triazole and azetidine rings in this compound may lead to novel interactions with biological systems, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The trimethylpyrazole moiety, in particular, is known for its stability and versatility in organic synthesis. This feature makes it an attractive component for designing new drugs that require robust structural frameworks. Researchers have been exploring ways to leverage this moiety to create derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. These molecules often exhibit favorable pharmacokinetic profiles and can be tailored to target specific disease mechanisms. The structural complexity of 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole positions it as a promising candidate for further investigation in this context.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazole ring into the azetidine backbone is a critical step that must be carefully controlled. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. These advancements are enabling researchers to explore new chemical spaces that were previously inaccessible.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological effects. The combination of the triazole and azetidine rings could lead to interactions with targets involved in various diseases. For example, some research indicates that triazole-containing compounds may have antimicrobial or anti-inflammatory properties. While more extensive studies are needed to confirm these findings, they provide a strong rationale for further exploration.

The potential applications of 2-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)azetidin-3-yl]-2H-1,2,3-triazole extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable tool for researchers studying molecular recognition and drug-receptor interactions. By understanding how this compound interacts with biological targets at the molecular level, scientists can gain insights into disease mechanisms and develop more effective therapeutic strategies.

As research continues to evolve，the role of specialized compounds like CAS No. 2176125-01-0 is likely to become even more significant。 The ability to design and synthesize molecules with precise structural features allows researchers to tailor their properties for specific applications. This level of molecular engineering is transforming drug discovery and development，opening up new possibilities for treating complex diseases.

In conclusion，the compound 2-[1-(1，3，5-trimethyl-lH-pyrazole-l-carbonyl)azetidin-l -yl]-2H-l，2，3-triazol e (CAS No．2176125-l -O) represents an exciting opportunity for medicinal chemists。 Its unique structural features and potential biological activities make it a promising candidate for further investigation。 As research progresses，this compound is likely to play an important role in the development of new therapeutic agents that address unmet medical needs.